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Compound of Interest

Compound Name: 2,6-Dimethylcyclohexanol

Cat. No.: B1210312

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethylcyclohexanol (CAS No. 5337-72-4) is a cyclic alcohol that has been investigated
for various applications, including as a potential fragrance ingredient and as an intermediate in
chemical synthesis.[1][2] Its molecular structure, consisting of a cyclohexane ring with two
methyl groups at positions 2 and 6, and a hydroxyl group, allows for the existence of multiple
stereoisomers, which may possess distinct olfactory properties.[2] This document provides a
detailed overview of the known applications of 2,6-Dimethylcyclohexanol in the fragrance
industry, including its synthesis, physical and chemical properties, and protocols for its
evaluation.

It is important to note that while 2,6-Dimethylcyclohexanol is described as having a "sweet,
floral” or "camphor-like" odor, some sources, such as The Good Scents Company, recommend
that it is "not for fragrance use."[3] This suggests that its application in commercial fragrance
formulations may be limited or require further safety and sensory evaluation. Therefore, the
information provided herein is intended for research and development purposes.

Physicochemical Properties

A summary of the key physicochemical properties of 2,6-Dimethylcyclohexanol is presented
in Table 1. This data is essential for understanding its behavior in various formulations and for
developing appropriate handling and storage procedures.
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Property Value Reference(s)
Molecular Formula CsH160 [4]
Molecular Weight 128.21 g/mol [4]
CAS Number 5337-72-4 [4]
Appearance C.:olc')rless to pale yellow clear 3]
liquid
Boiling Point 174-176 °C at 760 mmHg [3]
Melting Point 32-33 °C [3]
Specific Gravity 0.915-0.919 @ 20°C [3]
Refractive Index 1.459 - 1.462 @ 20°C [3]
Flash Point 55°C (131 °F) TCC [3]

0.373 mmHg @ 25 °C
Vapor Pressure _ [3]
(estimated)

- Soluble in alcohol; Insoluble in
Solubility . [3]
water

Synthesis of 2,6-Dimethylcyclohexanol

2,6-Dimethylcyclohexanol can be synthesized through several routes, with the most common
being the catalytic hydrogenation of 2,6-dimethylphenol or the reduction of 2,6-
dimethylcyclohexanone. The choice of synthesis route can influence the isomeric ratio of the
final product, which in turn may affect its olfactory profile.

Experimental Protocol: Synthesis via Hydrogenation of
2,6-Dimethylphenol

This protocol describes a general procedure for the synthesis of 2,6-Dimethylcyclohexanol
from 2,6-dimethylphenol.

Materials:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dimethylcyclohexanol
https://www.thegoodscentscompany.com/data/rw1167021.html
https://www.thegoodscentscompany.com/data/rw1167021.html
https://www.thegoodscentscompany.com/data/rw1167021.html
https://www.thegoodscentscompany.com/data/rw1167021.html
https://www.thegoodscentscompany.com/data/rw1167021.html
https://www.thegoodscentscompany.com/data/rw1167021.html
https://www.thegoodscentscompany.com/data/rw1167021.html
https://www.thegoodscentscompany.com/data/rw1167021.html
https://www.benchchem.com/product/b1210312?utm_src=pdf-body
https://www.benchchem.com/product/b1210312?utm_src=pdf-body
https://www.benchchem.com/product/b1210312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 2,6-Dimethylphenol

» Palladium on carbon (Pd/C) catalyst (5% w/w)

o Ethanol (solvent)

e Hydrogen gas

» High-pressure autoclave reactor

o Filtration apparatus

 Rotary evaporator

« Distillation apparatus

Procedure:

 In a high-pressure autoclave reactor, dissolve 2,6-dimethylphenol in ethanol.

e Add the Pd/C catalyst to the solution. The catalyst loading is typically 1-5% by weight of the
substrate.

o Seal the reactor and purge with nitrogen gas to remove any air.

» Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 100-300 psi).[5]

e Heat the reactor to the target temperature (e.g., 150-250 °C) with constant stirring.[5]

» Monitor the reaction progress by measuring hydrogen uptake. The reaction is complete when
hydrogen consumption ceases.

e Cool the reactor to room temperature and carefully vent the excess hydrogen gas.

« Filter the reaction mixture to remove the Pd/C catalyst.

» Remove the ethanol solvent from the filtrate using a rotary evaporator.
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» Purify the crude 2,6-Dimethylcyclohexanol by vacuum distillation to obtain the final
product.

Quality Control:

e The purity of the synthesized 2,6-Dimethylcyclohexanol should be assessed using Gas
Chromatography-Mass Spectrometry (GC-MS).

e The isomeric distribution can also be determined by GC analysis.

o The identity of the product can be confirmed by comparing its spectroscopic data (*H NMR,
13C NMR, IR) with known standards.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1210312?utm_src=pdf-body
https://www.benchchem.com/product/b1210312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

2,6-Dimethylphenol

Pd/C Catalyst

Hydrogen Gas

Reaction

_ High-Pressure Reactor

N\ Catalyst Removal

Filtration

Rotary . Solvent Removal

Vacuum Distillation Purification

2,6-Dimethylcyclohexanol

Ethanol (Solvent)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Synthesis & Purification

Synthesis

Purification

Quality|Control

GC-MS Analysis

Spectroscopic Analysis

Application & Evaluation

Olfactory Evaluation (GC-0O)

Stability Testing

Formulation Trials

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

2,6-Dimethylcyclohexanol

Fragrance Potential

Physicochemical Stability Safety & Regulatory

Olfactory Properties

CRITICAL

Commercial Viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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